Cas no 19799-12-3 (2,5-Thiophenedicarboxylic acid, 3,4-dimethyl-, dimethyl ester)

• Product name: 2,5-Thiophenedicarboxylic acid, 3,4-dimethyl-, dimethyl ester
• CAS No: 19799-12-3
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 3874115

2,5-Thiophenedicarboxylic acid, 3,4-dimethyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxylic acid, 3,4-dimethyl-, dimethyl ester
• 2,5-Thiophenedicarboxylic acid, 3,4-dimethyl-, 2,5-dimethyl ester
• 2,5-Dimethyl 3,4-dimethyl-2,5-thiophenedicarboxylate

• Inchi： 1S/C10H12O4S/c1-5-6(2)8(10(12)14-4)15-7(5)9(11)13-3/h1-4H3
• InChI Key： MUJXTTVSIGKEFK-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C(OC)=O)=C(C)C=1C

Computed Properties

• Exact Mass: 228.046
• Monoisotopic Mass: 228.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Melting Point: 171.5-172.5 °C
• Boiling Point: 322.1±37.0 °C(Predicted)